Cas no 479-50-5 (Lucanthone)

• Product Name: Lucanthone
• CAS No: 479-50-5
• Molecular Formula: C₂₀H₂₄N₂OS
• Molecular Weight: 340.48236
• CID: 37652
• PubChem ID: 10180

Lucanthone Properties

Names and Identifiers

• Lucanthone
• 1-((2-(Diethylamino)ethyl)amino)-4-methylthioxanthen-9-one
• 1-(2-Diaethylamino-aethylamino)-4-methyl-thioxanthen-9-on
• 1-(2-Diethylamino-ethylamino)-4-methylthiaxanthon,Lucanthon
• 1-(2-diethylamino-ethylamino)-4-methyl-thioxanthen-9-one
• 1-[[2-(Diethylamino)ethyl]amino]-4-methyl-9H-thioxanthen-9-one
• 1-<2-Diaethylamino-aethylamino>-4-methyl-thioxanthenon-(9)
• Lycanthone
• thioxanthone
• Lucanthonum
• DB04967
• Lucanthon
• NCI60_000988
• CCRIS 1106
• F88010
• CS-6665
• Lucanthone [INN:BAN]
• 1-{[2-(diethylamino)ethyl]amino}-4-methylthioxanthen-9-one
• FC6D57000M
• 1-{[2-(Diethylamino)ethyl]amino}-4-methyl-9H-thioxanthen-9-one
• 9H-Thioxanthen-9-one, 1-((2-(diethylamino)ethyl)amino)-4-methyl-
• Thioxanthen-9-one, 1-((2-(diethylamino)ethyl)amino)-4-methyl-
• 9H-Thioxanthen-9-one, 1-[[2-(diethylamino)ethyl]amino]-4-methyl-
• NS00007672
• 1-diethylaminoethylethylamino-4-methyl-thioxanthenone
• 1-((2-(diethylamino)ethyl)amino)-4-methyl-9H-thioxanthen-9-one
• HY-B2098
• CCG-35817
• s6471
• 479-50-5
• 1-(2-diethylaminoethylamino)-4-methyl-thioxanthen-9-one
• Q6696022
• 1-(2-DIETHYLAMINOETHYLAMINO)-4-METHYLTHIAXANTHONE
• LUCANTHONE [MI]
• SCHEMBL9156
• 1-[[2-(Diethylamino)ethyl]amino]-4-methylthioxanthone
• DTXSID6023230
• AKOS028110687
• BS-49111
• BRN 0312369
• UNII-FC6D57000M
• Lucanthonum [INN-Latin]
• 5-18-11-00503 (Beilstein Handbook Reference)
• LUCANTHONE [INN]
• EINECS 207-532-4
• AI3-16160
• CHEMBL279014
• 1-[2-(diethylamino)ethylamino]-4-methylthioxanthen-9-one
• NSC14574
• BDBM50030282
• NCIMech_000830
• Lucantona
• CHEBI:51052
• Lucantona [INN-Spanish]
• DTXCID603230
• Lucanthonum (INN-Latin)
• DA-75138
• FBQPGGIHOFZRGH-UHFFFAOYSA-N
• 9H-Thioxanthen-9-one, 1-((2-(diethylamino)ethyl)amino)-4-methyl-(9CI)
• Lucantona (INN-Spanish)

• InChIKey： FBQPGGIHOFZRGH-UHFFFAOYSA-N
• Inchi： 1S/C20H24N2OS/c1-4-22(5-2)13-12-21-16-11-10-14(3)20-18(16)19(23)15-8-6-7-9-17(15)24-20/h6-11,21H,4-5,12-13H2,1-3H3
• SMILES： O=C1C2=C(SC3=C1C=CC=C3)C(C)=CC=C2NCCN(CC)CC

Computed Properties

• Exact Mass: 340.16100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 340.16093457g/mol
• Heavy Atom Count: 24
• Complexity: 426
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• LogP: 4.54980
• PSA: 60.58000
• Refractive Index: 1.5950 (estimate)
• Melting Point: 64.5°C
• Density: 1.0915 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes